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Compound Focus: Benzydamine Hydrochloride

Cat. No.: S520936

The table below summarizes the standard posology for different formulations of benzydamine HCI across

age groups [1] [2] [3].

Formulation Age Group Dosage Frequency Key Administrative Notes
0.15% wiv Adults & 15 ml Every 1.5 to Rinse/gargle for 20-30
Mouthwash / children 2 13 3 hours seconds, then spit out. Do
Gargle years not swallow [2] [3].
Children = Contraindicated Not Not recommended for use in
12 years applicable this age group [2] [3].
0.15% Adults & 4 to 8 sprays Every 1.5 to -
Oromucosal children = 12 3 hours
Spray years
Children 6 - 4 sprays Every 1.5 to -
11 years 3 hours
Children<5  Dose based on Every 1.5 to A doctor or pharmacist must
years body weight 3 hours determine the dose [3].
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Formulation

0.3%
Oromucosal
Spray

3 mg Lozenges

Pharmacology and Rationale for Dosing

Age Group

Adults &
children = 12
years

Children 6 -
11 years

Children <5
years

Adults &
children = 6
years

Children < 6
years

Dosage

2 to 4 sprays

2 sprays

Dose based on

body weight

1 lozenge

Not indicated

Frequency

Every 1.5 to
3 hours

Every 1.5 to
3 hours

Every 1.5 to
3 hours

3times a

day

Not
applicable

Key Administrative Notes

A doctor or pharmacist must
determine the dose [3].

Allow to dissolve slowly in
the mouth; do not chew or
swallow whole [1] [3].

The dosing strategies for different age groups are informed by the drug's pharmacological profile and clinical

use cases.

¢ Mechanism of Action: Benzydamine HCl is a topical non-steroidal anti-inflammatory drug (NSAID)
with local anesthetic and analgesic properties [4] [5]. Its anti-inflammatory action is primarily driven by
the inhibition of pro-inflammatory cytokines like TNF-a and IL-1[3, rather than through strong
cyclooxygenase (COX) inhibition [4] [1]. It also provides a local anesthetic effect by blocking sodium

channels, attenuating nociceptor excitability [1] [6].

¢ Pharmacokinetics and Local Effect: When administered topically as a mouthwash, spray, or
lozenge, benzydamine HCI is poorly absorbed systemically. This allows for high local concentrations

at the site of inflammation or injury (e.g., the oropharyngeal mucosa) while limiting systemic exposure

and potential side effects [7] [4].

¢ Dosing Rationale:

o Mouthwash in Children Under 13: The contraindication of the mouthwash in children 12 years

and under is likely a safety precaution to prevent swallowing and ensure the child can perform

the gargle-and-spit maneuver correctly [2] [3].
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o Spray and Lozenges: These formulations offer more controlled and age-appropriate delivery
methods for younger populations. The dosage for sprays is adjusted based on age and, for very
young children, body weight, to ensure efficacy and safety [3].

The following diagram illustrates the multi-modal mechanism of action of Benzydamine HCI that underpins

its clinical efficacy.
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Clinical Evidence and Research Context

While detailed experimental workflows are not fully available in the search results, the clinical applications

and evidence base for benzydamine HCI are well-documented.

e Primary Indications: The drug is primarily indicated for the symptomatic relief of painful inflammatory
conditions of the mouth and throat, such as pharyngitis, tonsillitis, stomatitis, and post-operative sore
throat [7] [1] [5]. It is also recommended for the prevention and treatment of oral mucositis in patients
undergoing radiotherapy for head and neck cancer [1] [5].

o Efficacy Data: A large European survey and consensus among healthcare professionals confirmed
strong recognition of benzydamine's efficacy for sore throat symptoms in both adults and children [7]
[5]. Arecent Phase IV study (BePaiR, NCT04941976) demonstrated that a single dose of 0.3%
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oromucosal spray or a 3 mg lozenge provided rapid sore throat relief within 2 minutes, with sustained
efficacy over a 7-day treatment period [1].

¢ General Safety Profile: Benzydamine HCI is generally well-tolerated. The most common side effects
are local and include a stinging sensation, numbness, or tingling in the mouth [8] [2]. These can often
be mitigated by diluting the mouthwash with an equal volume of water [2] [9]. Systemic side effects
are rare due to low absorption [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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